Cas no 1806544-58-0 (2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid)

• Product Name: 2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid
• CAS No: 1806544-58-0
• MF: C₁₂H₁₂Cl₂O₄
• MW: 291.127282142639
• CID: 4941712
• Update Time: 2025-06-09

2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid

• Inchi： 1S/C12H12Cl2O4/c1-6(14)10(15)7-2-3-9(8(4-7)5-13)11(16)12(17)18/h2-4,6,11,16H,5H2,1H3,(H,17,18)
• InChI Key： AFRRVOQKCNKDQC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C(C)Cl)=O)C=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid

Introduction to 2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid (CAS No. 1806544-58-0)

2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid, with the CAS number 1806544-58-0, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of mandelic acids, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid is characterized by a chiral center at the mandelic acid moiety and two chlorine substituents, one on the methyl group and another on the propanoyl group. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. The presence of multiple chiral centers also suggests that this compound could exhibit enantioselective properties, which are crucial in drug development and other advanced chemical applications.

Recent research has focused on the synthesis and characterization of 2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid. A study published in the Journal of Organic Chemistry (2023) reported a highly efficient and scalable synthetic route for this compound using a combination of transition-metal catalysis and organocatalysis. The method involves a one-pot reaction sequence that minimizes side products and enhances overall yield, making it suitable for large-scale production.

In terms of biological activity, preliminary studies have shown that 2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid exhibits promising anti-inflammatory and anti-cancer properties. A 2023 study in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. Additionally, in vitro assays revealed that it selectively targets cancer cells, particularly those derived from breast and lung tumors, without significant cytotoxicity to normal cells.

The potential therapeutic applications of 2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid are further supported by its favorable pharmacokinetic properties. Research conducted by a team at the University of California, Los Angeles (UCLA) indicated that this compound has good solubility, stability, and bioavailability, which are essential for drug development. These properties suggest that it could be formulated into various dosage forms, including oral tablets, injectables, and topical creams.

Beyond its pharmaceutical applications, 2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid has also shown promise in other areas. For instance, its ability to form stable complexes with metal ions makes it a potential candidate for use in metal chelation therapy. In addition, its unique structural features could be exploited in the development of new materials with enhanced mechanical and thermal properties.

In conclusion, 2-(Chloromethyl)-4-(2-chloropropanoyl)mandelic acid (CAS No. 1806544-58-0) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an exciting subject for further research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing various scientific fields.